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Compound of Interest

Sodium 2-methyl-2-
Compound Name:
propanethiolate

CAS No.: 29364-29-2

Cat. No.: B2364661

Get Quote

\ J

CAS Number: 29364-29-2

Synonyms: Sodium tert-butanethiolate, 2-Methyl-2-propanethiol sodium salt, t-Butanethiol
sodium salt

This technical guide provides an in-depth overview of Sodium 2-methyl-2-propanethiolate, a
versatile organosulfur compound widely utilized by researchers, scientists, and drug
development professionals. This document covers its chemical structure, properties, synthesis,
and key applications, with a focus on providing practical experimental details.

Chemical Structure and Properties

Sodium 2-methyl-2-propanethiolate is the sodium salt of 2-methyl-2-propanethiol. The
presence of a bulky tert-butyl group significantly influences its reactivity and steric hindrance in
chemical reactions.

Molecular Formula: CaHsNaS
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Molecular Weight: 112.17 g/mol
Appearance: Typically a white to off-white crystalline solid.

The chemical structure of Sodium 2-methyl-2-propanethiolate is characterized by an ionic
bond between the sodium cation (Na*) and the 2-methyl-2-propanethiolate anion.

hvsicochemical and < .

Property Value Reference
CAS Number 29364-29-2 N/A
Molecular Formula CaHoNaS N/A
Molecular Weight 112.17 g/mol N/A
Appearance WTi(;e to off-white crystalline N/A

soli

- Soluble in water and polar
Solubility ] N/A
organic solvents.

Linear Formula (CHs)sCSNa [1][2]

SMILES [Na+].CC(C)(C)[S-] N/A

Synthesis of Sodium 2-methyl-2-propanethiolate

Sodium 2-methyl-2-propanethiolate is typically synthesized through the deprotonation of 2-
methyl-2-propanethiol using a strong base. Two common methods are the reaction with sodium
metal or with sodium hydroxide.

Experimental Protocol: Synthesis via Reaction with
Sodium Hydroxide

This protocol describes the preparation of Sodium 2-methyl-2-propanethiolate from 2-methyl-
2-propanethiol and sodium hydroxide.

Materials:
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2-methyl-2-propanethiol

Sodium hydroxide (NaOH)

Deionized water

Round-bottom flask equipped with a magnetic stirrer and a dropping funnel

Argon or Nitrogen gas supply for inert atmosphere

Procedure:

In a 500 mL three-necked round-bottomed flask equipped with a dropping funnel, a
mechanical stirrer, and a gas inlet, dissolve 40 g (1.0 mole) of sodium hydroxide in 100 mL of
water.[3]

Establish an inert atmosphere by purging the flask with argon or nitrogen.[3]

With rapid stirring at room temperature, add 90 g (1.0 mole) of 2-butanethiol dropwise over a
2-hour period.[3] Note: While the reference uses 2-butanethiol, this procedure can be
adapted for 2-methyl-2-propanethiol, with molar equivalents adjusted accordingly.

Towards the end of the addition, the thiolate solution may become very viscous. If so, it can
be diluted with 30 mL of water.[3]

After the addition is complete, the resulting solution of sodium 2-methyl-2-propanethiolate
can be used directly for subsequent reactions or the solvent can be removed under reduced
pressure to isolate the solid salt.

2-Methyl-2-propanethiol | Deprotonation
((CHs3)3CSH)

| »-[ Sodium 2-methyl-2-propanethiolate Water
| > ((CHs)3CSNa) (H20)

Sodium Hydroxide
(NaOH)
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Diagram 1: Synthesis of Sodium 2-methyl-2-propanethiolate.

Applications in Organic Synthesis

Sodium 2-methyl-2-propanethiolate is a potent nucleophile and a strong base, making it a
valuable reagent in various organic transformations. Its primary application is in nucleophilic
substitution and demethylation reactions.

Key Application: Demethylation of Aryl Methyl Ethers

A significant application of sodium thiolates, including Sodium 2-methyl-2-propanethiolate, is
the cleavage of aryl methyl ethers to the corresponding phenols. This reaction is particularly
useful in the synthesis of complex natural products and pharmaceutical agents where a methyl
ether serves as a protecting group for a hydroxyl functionality. Often, the sodium thiolate is
generated in situ to avoid handling the odorous thiol.[1][2][4]

Experimental Protocol: In-situ Generation for
Demethylation

This protocol outlines a general procedure for the demethylation of an aryl methyl ether using a
thiol and sodium hydroxide, which generates the sodium thiolate in the reaction mixture.

Materials:

Aryl methyl ether substrate

Dodecanethiol (as a less odorous alternative to 2-methyl-2-propanethiol)

Sodium hydroxide (NaOH)

N-methylpyrrolidinone (NMP) as solvent

Reaction vessel suitable for heating
Procedure:

e To a solution of the aryl methyl ether (1 equivalent) in NMP, add dodecanethiol (3
equivalents) and powdered sodium hydroxide (2 equivalents).
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e Heat the reaction mixture to 130 °C and monitor the progress of the reaction by thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

e Upon completion, cool the reaction mixture to room temperature.

e Quench the reaction by adding water and acidify with a suitable acid (e.g., 1M HCI) to
protonate the resulting phenoxide.

» Extract the product with an organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography to afford the desired phenol.

Nucleophilic Substitution (SNAr)

Sodium 2-methyl-2-propanethiolate

((CHs)3CSNa)
ack by Thiolate ™ | Sodium Aryl Phenoxide tert-Butyl Methyl Thioether
Aryl Methyl Ether > (Ar-ONa) ((CH3)sCSCHs)
(Ar-OCHs)

Protonation Acidic Workup

Aryl Phenol
(Ar-OH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2364661/docs?utm_src=pdf-body-img#sodium-2-methyl-2-propanethiolate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b2364661?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2364661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

References

1. Practical demethylation of aryl methyl ethers using an odorless thiol reagent | Semantic
Scholar [semanticscholar.org]

o 2. Practical demethylation of aryl methyl ethers using an odorless thiol reagent - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 3. Organic Syntheses Procedure [orgsyn.org]
e 4.researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Sodium 2-methyl-2-propanethiolate: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2364661/docs#sodium-2-methyl-2-propanethiolate-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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